2,4-dimethoxy-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

• IUPAC Name: 2,4-dimethoxy-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C21H22N2O6S3/c1-28-17-9-10-20(19(14-17)29-2)31(24,25)22-16-8-7-15-5-3-11-23(18(15)13-16)32(26,27)21-6-4-12-30-21/h4,6-10,12-14,22H,3,5,11H2,1-2H3
• InChI Key: DMYDHUFSLYZELG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=CS4)C=C2)OC
• Molecular Formula: C21H22N2O6S3
• Molecular Weight: 494.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including two methoxy groups, a thiophene sulfonyl group, a tetrahydroquinoline group, and a benzene sulfonamide group. These groups could potentially confer a wide range of chemical and biological properties to the compound.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve several steps, each introducing a different functional group. For example, the thiophene sulfonyl group could be introduced via a sulfonylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a large number of atoms. The thiophene and benzene rings would contribute to the compound’s aromaticity, while the tetrahydroquinoline group would add a degree of saturation.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the various functional groups. For example, the methoxy groups could potentially undergo demethylation reactions, while the sulfonyl groups could participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl groups could increase its polarity, potentially affecting its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would likely involve interaction with a specific biological target.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.